Isobutane

Specification

• Description: Isobutane is a colorless gas with a faint petroleum-like odor. It is shipped as a liquefied gas under its vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. The vapors are heavier than air. Any leak can either be liquid or vapor. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket.; Isobutane is an alkane that is propane substituted by a methyl group at position 2. It has a role as a food propellant and a refrigerant. It is an alkane and a gas molecular entity.; Isobutane is a hydrocarbon and one of two isomers of butane. Butanes are highly flammable, colorless, odorless, easily liquefied gases. They are components of gasoline and can also be used as refrigerants and propellants in aerosol sprays. Butane gas is sold bottled as a fuel for cooking and camping and is also found in cigarette lighters. Butane is a simple asphyxiant and commonly used substance of abuse that is responsible for a large number of "solvent related" deaths. (L1283, L1284); Four-carbon alkanes with the formula C4H10.
• CAS No.: 75-28-5
• Molecular Formula: C4H10; (CH3)2CH CH3; C4H10; (CH3)2CHCH3
• Molecular Weight: 58.12 g/mol
• IUPAC Name: 2-methylpropane
• Standard InChI: InChI=1S/C4H10/c1-4(2)3/h4H,1-3H3
• Standard InChI Key: NNPPMTNAJDCUHE-UHFFFAOYSA-N
• Impurities: 0.1% /BUTANE/
• SMILES: CC(C)C
• Canonical SMILES: CC(C)C
• Boiling Point: 10.8 °F at 760 mmHg (USCG, 1999); -11.7 °C; -12 °C; 10.8 °F; 11 °F
• Colorform: Colorless gas [Note: Shipped as a liquified compressed gas. A liquid below 11 °F]
• Flash Point: -117 °F (USCG, 1999); -82.99 °C (-117.38 °F) - closed cup; Flammable gas; -117 °F; NA (Gas)
• Melting Point: -255 °F (NIOSH, 2024); -138.3 °C; -160 °C; -216.9 °F; -255 °F